Cas no 51-36-5 (3,5-Dichlorobenzoic acid)

3,5-Dichlorobenzoic acid Properties

Names and Identifiers

• 3,5-Dichlorobenzoic acid
• 3,5-Dichlorobenzoic
• 3,5-Dichlorobenzoicacid Solution
• Herbicide Laborotory Performance Check
• 3,5-C2C6H3COOH
• 3,5-Dichlor-benzoesaeure
• 3,5-Dichloro-benzoic acid
• 4,4'-dimethoxybenzhydryl 3,5-dichlorobenzoate
• Benzoic acid,3,5-dichloro
• EINECS 200-092-4
• Benzoic acid, 3,5-dichloro-
• 7BAA7R70GN
• CXKCZFDUOYMOOP-UHFFFAOYSA-N
• 3,5-DichlorobenzoicAcid
• 3 5-dichlorobenzoic acid
• DSSTox_CID_4981
• 3,5-dichloro benzoic acid
• DSSTox_RID_77610
• DSSTox_GSID_24981
• KSC271E8H
• RARECHEM AL BO 0040
• +Expand

• MDL： MFCD00002494
• InChIKey： CXKCZFDUOYMOOP-UHFFFAOYSA-N
• Inchi： 1S/C7H4Cl2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H,10,11)
• SMILES： ClC1C([H])=C(C([H])=C(C(=O)O[H])C=1[H])Cl
• BRN： 2044776

Computed Properties

• Exact Mass: 189.95900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.959
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 10
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.69160
• PSA: 37.30000
• Refractive Index: 1.4590 (estimate)
• Boiling Point: 309.1°C at 760 mmHg
• Melting Point: 184-187?°C(lit.)
• Vapor Pressure: 0.000282mmHg at 25°C
• Flash Point: 140.7°C
• Color/Form: Slightly gray powder
• Solubility: Not determined
• Density: 1.517 g/cm3

3,5-Dichlorobenzoic acid Security Information

• Symbol: GHS07
• RTECS：DG7350000
• WGK Germany：3
• Safety Term：S24/25;S36
• Safety Instruction： S26-S37/39-S36-S24/25-S16
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2398 3/PG 2
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305 P351+P338
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3,5-Dichlorobenzoic acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters